![molecular formula C7H3BrF2N2O B1383456 6-Bromo-4,5-difluoro-1H-benzo[d]imidazol-2(3H)-one CAS No. 1820666-05-4](/img/structure/B1383456.png)
6-Bromo-4,5-difluoro-1H-benzo[d]imidazol-2(3H)-one
Overview
Description
The compound “6-Bromo-4,5-difluoro-1H-benzo[d]imidazol-2(3H)-one” belongs to the class of organic compounds known as benzimidazoles . Benzimidazoles are polycyclic aromatic compounds containing a benzene ring fused to an imidazole ring .
Synthesis Analysis
While specific synthesis methods for “6-Bromo-4,5-difluoro-1H-benzo[d]imidazol-2(3H)-one” were not found, benzimidazoles can generally be synthesized via the reaction of o-phenylenediamine with a carboxylic acid derivative .Molecular Structure Analysis
The molecular structure of benzimidazoles consists of a fused ring system, which includes a benzene ring and an imidazole ring . The imidazole ring is a five-membered ring with two nitrogen atoms .Chemical Reactions Analysis
Benzimidazoles can undergo various chemical reactions, including the formation of C-N bonds via an aromatic aldehyde .Physical And Chemical Properties Analysis
Benzimidazoles are generally characterized by their high stability, aromaticity, and the presence of nitrogen atoms in the imidazole ring . They can have varying physical and chemical properties depending on their specific substituents .Scientific Research Applications
Synthesis and Characterization
- Synthesis Techniques: The synthesis of similar compounds, like 4-bromo-2-(5,6-dinitro-1H-benzo[d]imidazol-2-yl)phenol, has been achieved through specific reactions involving various starting materials and conditions. These compounds can undergo transformation under certain conditions, highlighting the adaptability and versatility of this class of chemicals in synthesis processes (Sun Ducheng, 2012).
Chemical Properties and Applications
- Heterocyclic Compound Design: A key aspect of these compounds is their role in drug development. For example, benzo[d]isoxazole, closely related to 6-Bromo-4,5-difluoro-1H-benzo[d]imidazol-2(3H)-one, is considered a privileged scaffold in pharmacology. These compounds are effective starting points for discovering new drugs, underscoring their significance in medicinal chemistry (Maofeng Zhang et al., 2021).
Potential Therapeutic Uses
- Antiproliferative Activity: Some derivatives of similar compounds have shown considerable cytotoxicity against various human cancer cell lines, including prostate, lung, cervical, and breast cancers. This demonstrates the potential of these compounds in cancer therapy (Kishore Mullagiri et al., 2018).
Molecular Structure Analysis
- Spectroscopic Studies: Detailed theoretical analysis of molecular structure, spectroscopic characteristics, and thermodynamic properties of similar compounds has been conducted using techniques like FT-IR, FT-Raman, NMR, and UV-Vis studies. These studies are crucial for understanding the chemical behavior and potential applications of these compounds (Manju Pandey et al., 2017).
Antimicrobial Applications
- Antimicrobial Activity: Certain derivatives have demonstrated significant antibacterial and antifungal activities, comparable to standard drugs like Streptomycin and Benzyl penicillin. This suggests potential use in treating microbial infections (V. Reddy & K. R. Reddy, 2010).
Future Research Directions
- Novel Synthesis Methods: Ongoing research focuses on developing new, more efficient methods for synthesizing these compounds. The evolution of synthesis techniques contributes to the broader accessibility and applicability of these chemicals in various fields (Aiping Huang et al., 2013).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
6-bromo-4,5-difluoro-1,3-dihydrobenzimidazol-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3BrF2N2O/c8-2-1-3-6(5(10)4(2)9)12-7(13)11-3/h1H,(H2,11,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OLMUQQPXHINYKG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C2C(=C(C(=C1Br)F)F)NC(=O)N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3BrF2N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.01 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Bromo-4,5-difluoro-1H-benzo[d]imidazol-2(3H)-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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